9-(methylthio)-5,8-dihydronaphtho[2',1':4,5]thieno[2,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 14-methylsulfanyl-17-thia-13,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2,4,6,11(16),14-hexaen-12-one
• InChI: InChI=1S/C15H12N2OS2/c1-19-15-16-13(18)11-10-7-6-8-4-2-3-5-9(8)12(10)20-14(11)17-15/h2-5H,6-7H2,1H3,(H,16,17,18)
• InChI Key: FSSIZEFJQOKNRK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C3=C(S2)C4=CC=CC=C4CC3)C(=O)N1
• Molecular Formula: C15H12N2OS2
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidin-4(3H)-ones involves several key steps, including the use of (9-Methyl-5,6-dihydronaphtho[1′,2′:4,5]-thieno[2,3-d]pyrimidin-11-yl)hydrazine as a precursor. This compound is used to prepare novel derivatives through reactions with various reagents, showcasing the versatility and reactivity of the core structure (Rashad et al., 2009). Furthermore, efficient synthesis methods have been developed, such as an aza-Wittig reaction followed by interaction with aromatic isocynate, leading to the formation of carbodiimide and subsequent reactions to yield dihydronaphthothienopyrimidinones with high efficiency (Chen, Nie, & Ding, 2009).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidinones and their derivatives has been extensively studied. One method of synthesis involves a catalytic four-component reaction that emphasizes the compound's step economy and easy purification, highlighting the structural efficiency of these molecules (Shi et al., 2018).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidinones undergo various chemical reactions, forming complex heterocyclic systems. Reactions with alkyl mono- and di-halides have led to the synthesis of new systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties, demonstrating the compound's reactivity and potential for creating diverse molecular architectures (Sirakanyan et al., 2015).

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidinones derivatives have been characterized through various methods, including X-ray crystallography. These analyses have provided insights into the compounds' molecular geometries, conformations, and the formation of supramolecular architectures in crystals, which are essential for understanding their behavior in different environments (Chen & Liu, 2019).

Chemical Properties Analysis

The chemical properties of 9-(methylthio)-5,8-dihydronaphtho[2',1':4,5]thieno[2,3-d]pyrimidin-7(6H)-one and related compounds include reactivity towards nucleophilic substitution, cyclocondensation reactions, and the ability to undergo various functional group transformations. These properties are pivotal for the synthesis of compounds with potential antimicrobial, analgesic, and anti-inflammatory activities, as well as for the development of novel pharmacophores (Ghashang, 2017).

Mechanism of Action

The mechanism of action of thieno[2,3-d]pyrimidines can vary depending on their specific structure and the biological target. Some thieno[2,3-d]pyrimidines have been found to exhibit antimicrobial, antiviral, antitumor, and antifibrotic activities.